97-61-0

2-Methylvaleric acid

In Stock

• CAS RN:
• 97-61-0

• Formula:
• C6H12O2

• InChI:
• InChI=1S/C6H12O2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)

• InChIKey:
• OVBFMEVBMNZIBR-UHFFFAOYSA-N

• 2-Methylpentanoic acid is a volatile fatty acid found in tobacco and milk.
  2-Methyl valeric acid, also known as 2-methylvalerate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methyl valeric acid is soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Methyl valeric acid has been primarily detected in urine. Within the cell, 2-methyl valeric acid is primarily located in the cytoplasm and adiposome. 2-Methyl valeric acid is a cheese and sour tasting compound that can be found in pepper (spice). This makes 2-methyl valeric acid a potential biomarker for the consumption of this food product.
  

2-(2-Oxopyrrolidin-1-yl)-N-[2-(piperidin-1-yl)ethyl]acetamide

• CAS RN:
• 68497-61-0

• Formula:
• C13H23N3O2

• InChI:
• InChI=1S/C13H23N3O2/c17-12(11-16-9-4-5-13(16)18)14-6-10-15-7-2-1-3-8-15/h1-11H2,(H,14,17)

• InChIKey:
• GRDJFVPQVVQDTN-UHFFFAOYSA-N

• 2-(2-Oxopyrrolidin-1-yl)-N-[2-(piperidin-1-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C13H23N3O2 and its molecular weight is 253.34 g/mol. The purity is usually 95%.

4-Azido-2,2,6,6-tetramethyl-1-piperidinyloxy

In Stock

• CAS RN:
• 63697-61-0

• Formula:
• C9H18N4O

• InChI:
• InChI=1S/C9H17N4O/c1-8(2)5-7(11-12-10)6-9(3,4)13(8)14/h7H,5-6H2,1-4H3

• InChIKey:
• NYMAVUZUFMNQIL-UHFFFAOYSA-N

• 4-Azido-2,2,6,6-tetramethyl-1-piperidinyloxy, also known as 4-Azido-2,2,6,6-tetramethyl-1-piperidinyloxy, is a useful research compound. Its molecular formula is C9H18N4O and its molecular weight is 197.26 g/mol. The purity is usually 95%.

Carbanilic acid, m-hexyloxy-, 2-(dimethylamino)ethyl ester, hydrochloride

• CAS RN:
• 68097-61-0

• Formula:
• C17H29ClN2O3

• InChI:
• InChI=1S/C17H28N2O3.ClH/c1-4-5-6-7-12-21-16-10-8-9-15(14-16)18-17(20)22-13-11-19(2)3;/h8-10,14H,4-7,11-13H2,1-3H3,(H,18,20);1H

• InChIKey:
• OOBGSDAKPIVYGD-UHFFFAOYSA-N

• Carbanilic acid, m-hexyloxy-, 2-(dimethylamino)ethyl ester, hydrochloride is a bioactive chemical.

RUBIDIUM VANADATE (PYRO)

Usually In Stock

• CAS RN:
• 13597-61-0

• Formula:
• O6Rb4V2

• RUBIDIUM VANADATE (PYRO) is a useful research compound. Its molecular formula is O6Rb4V2 and its molecular weight is 539.75. The purity is usually 95%.

Methyl 2-amino-3-(4-hydroxyphenyl)propanoate hydrochloride

In Stock

• CAS RN:
• 68697-61-0

• Formula:
• C10H14ClNO3

• InChI:
• InChI=1S/C10H13NO3.ClH/c1-14-10(13)9(11)6-7-2-4-8(12)5-3-7;/h2-5,9,12H,6,11H2,1H3;1H

• InChIKey:
• VXYFARNRGZWHTJ-UHFFFAOYSA-N

• Methyl 2-amino-3-(4-hydroxyphenyl)propanoate hydrochloride, also known as Methyl 2-amino-3-(4-hydroxyphenyl)propanoate hydrochloride, is a useful research compound. Its molecular formula is C10H14ClNO3 and its molecular weight is 231.67 g/mol. The purity is usually 95%.

4-isopropyl-1-thioxo-3-(o-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one

Usually In Stock

• CAS RN:
• 872197-61-0

• Formula:
• C20H18N2OS2

• InChI:
• InChI=1S/C20H18N2OS2/c1-12(2)21-18-17(14-9-5-4-8-13(14)3)25-20(24)22(18)16-11-7-6-10-15(16)19(21)23/h4-12H,1-3H3

• 4-isopropyl-1-thioxo-3-(o-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C20H18N2OS2 and its molecular weight is 366.5. The purity is usually 95%.

7-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539797-61-0

• Formula:
• C27H26N6O4

• InChI:
• InChI=1S/C27H26N6O4/c1-16-23(26(34)30-18-6-5-13-28-15-18)24(21-14-20(36-3)11-12-22(21)37-4)33-27(29-16)31-25(32-33)17-7-9-19(35-2)10-8-17/h5-15,24H,1-4H3,(H,30,34)(H,29,31,32)

• InChIKey:
• BQLDVUQDWMQAFC-UHFFFAOYSA-N

• 7-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O4 and its molecular weight is 498.543. The purity is usually 95%.

N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide

In Stock

• CAS RN:
• 872597-61-0

• Formula:
• C21H18ClN5O3S

• InChI:
• InChI=1S/C21H18ClN5O3S/c22-14-7-5-13(6-8-14)19(29)24-17-18(23)25-21(26-20(17)30)31-11-16(28)27-10-9-12-3-1-2-4-15(12)27/h1-8H,9-11H2,(H,24,29)(H3,23,25,26,30)

• InChIKey:
• LUKLIDVYCDJQIJ-UHFFFAOYSA-N

• N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C21H18ClN5O3S and its molecular weight is 455.92. The purity is usually 95%.

4-methyl-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide

In Stock

• CAS RN:
• 893997-61-0

• Formula:
• C21H22N2OS

• InChI:
• InChI=1S/C21H22N2OS/c1-14-4-8-17(9-5-14)20(24)22-13-12-19-16(3)23-21(25-19)18-10-6-15(2)7-11-18/h4-11H,12-13H2,1-3H3,(H,22,24)

• InChIKey:
• LGRRWCQWIPKCJE-UHFFFAOYSA-N

• 4-methyl-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide is a useful research compound. Its molecular formula is C21H22N2OS and its molecular weight is 350.48. The purity is usually 95%.

6,7,10,11-Tetrakis(hexyloxy)-3-(trimethylsilyl)-triphenylenyl-2-triflate

In Stock

• CAS RN:
• 911197-61-0

• Formula:
• C46H67F3O7SSi

• InChI:
• InChI=1S/C46H67F3O7SSi/c1-8-12-16-20-24-52-40-28-34-35-29-41(53-25-21-17-13-9-2)43(55-27-23-19-15-11-4)31-37(35)39-33-45(58(5,6)7)44(56-57(50,51)46(47,48)49)32-38(39)36(34)30-42(40)54-26-22-18-14-10-3/h28-33H,8-27H2,1-7H3

• InChIKey:
• PCLFYTSAUGURCE-UHFFFAOYSA-N

• 6,7,10,11-Tetrakis(hexyloxy)-3-(trimethylsilyl)-triphenylenyl-2-triflate is a useful research compound. Its molecular formula is C46H67F3O7SSi and its molecular weight is 849.2 g/mol. The purity is usually 95%.

(2e)-3-[(4-Phenoxyphenyl)carbamoyl]prop-2-enoic acid

In Stock

• CAS RN:
• 929697-61-0

• Formula:
• C16H13NO4

• InChI:
• InChI=1S/C16H13NO4/c18-15(10-11-16(19)20)17-12-6-8-14(9-7-12)21-13-4-2-1-3-5-13/h1-11H,(H,17,18)(H,19,20)/b11-10+

• InChIKey:
• YSGGHSDBNZOIHX-ZHACJKMWSA-N

• (2e)-3-[(4-Phenoxyphenyl)carbamoyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.283. The purity is usually 95%.

4-(2,3-Dihydro-1H-indol-1-YL)-3-fluorophenylamine

In Stock

• CAS RN:
• 937597-61-0

• Formula:
• C14H13FN2

• InChI:
• InChI=1S/C14H13FN2/c15-12-9-11(16)5-6-14(12)17-8-7-10-3-1-2-4-13(10)17/h1-6,9H,7-8,16H2

• InChIKey:
• CABWRBKWBIRRJR-UHFFFAOYSA-N

• 4-(2,3-Dihydro-1H-indol-1-YL)-3-fluorophenylamine is a useful research compound. Its molecular formula is C14H13FN2 and its molecular weight is 228.26 g/mol. The purity is usually 95%.

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-cyclopentylacetic acid

In Stock

• CAS RN:
• 220497-61-0

• Formula:
• C22H23NO4

• InChI:
• InChI=1S/C22H23NO4/c24-21(25)20(14-7-1-2-8-14)23-22(26)27-13-19-17-11-5-3-9-15(17)16-10-4-6-12-18(16)19/h3-6,9-12,14,19-20H,1-2,7-8,13H2,(H,23,26)(H,24,25)/t20-/m0/s1

• InChIKey:
• JGWHUIQSEKGLAQ-FQEVSTJZSA-N

• Fmoc-cyclopentyl-Gly-OH
  
  

N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(naphthalen-2-yloxy)acetamide

In Stock

• CAS RN:
• 1019097-61-0

• Formula:
• C27H21N7O3

• InChI:
• InChI=1S/C27H21N7O3/c1-17-13-23(29-24(35)16-37-21-12-11-18-7-5-6-8-19(18)14-21)34(32-17)27-30-25-22(26(36)31-27)15-28-33(25)20-9-3-2-4-10-20/h2-15H,16H2,1H3,(H,29,35)(H,30,31,36)

• InChIKey:
• SAJCQDRIYLVLIA-UHFFFAOYSA-N

• N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C27H21N7O3 and its molecular weight is 491.511. The purity is usually 95%.

Methyl 3-acetylthio-2-methylbutanoate

In Stock

• CAS RN:
• 1221397-61-0

• Formula:
• C8H14O3S

• InChI:
• InChI=1S/C8H14O3S/c1-5(8(10)11-4)6(2)12-7(3)9/h5-6H,1-4H3

• InChIKey:
• PNBXMTMQTHEBPK-UHFFFAOYSA-N

• Methyl 3-acetylthio-2-methylbutanoate is a useful research compound. Its molecular formula is C8H14O3S and its molecular weight is 190.26 g/mol. The purity is usually 95%.

1-[4-[4-(2-Methylpyrimidin-4-yl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361897-61-0

• Formula:
• C18H25N5O2

• InChI:
• InChI=1S/C18H25N5O2/c1-3-17(24)22-8-5-15(6-9-22)18(25)23-12-10-21(11-13-23)16-4-7-19-14(2)20-16/h3-4,7,15H,1,5-6,8-13H2,2H3

• InChIKey:
• VWOQMBDCSCGZAY-UHFFFAOYSA-N

• 1-[4-[4-(2-Methylpyrimidin-4-yl)piperazine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C18H25N5O2 and its molecular weight is 343.431. The purity is usually 95%.

2-[[1-(4-Fluorobenzoyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379997-61-0

• Formula:
• C20H22FN3O2

• InChI:
• InChI=1S/C20H22FN3O2/c21-17-6-4-15(5-7-17)20(26)23-10-8-14(9-11-23)13-24-19(25)12-16-2-1-3-18(16)22-24/h4-7,12,14H,1-3,8-11,13H2

• InChIKey:
• KTCVBGIQBFZMPJ-UHFFFAOYSA-N

• 2-[[1-(4-Fluorobenzoyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one is a useful research compound. Its molecular formula is C20H22FN3O2 and its molecular weight is 355.413. The purity is usually 95%.

1-Bromo-8-chloroimidazo[1,5-a]pyrazine

In Stock

• CAS RN:
• 1352897-61-0

• Formula:
• C6H3BrClN3

• InChI:
• InChI=1S/C6H3BrClN3/c7-5-4-6(8)9-1-2-11(4)3-10-5/h1-3H

• InChIKey:
• WZCZOMJLUKRBEG-UHFFFAOYSA-N

• 1-Bromo-8-chloroimidazo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C6H3BrClN3 and its molecular weight is 232.465. The purity is usually 95%.

N-Fmoc-N-cyclopentylglycine

• CAS RN:
• 1343040-07-2; 220497-61-0

• Formula:
• C22H23NO4

• InChI:
• InChI=1S/C22H23NO4/c24-21(25)13-23(15-7-1-2-8-15)22(26)27-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,15,20H,1-2,7-8,13-14H2,(H,24,25)

• InChIKey:
• LVJZUYHCQLIJSA-UHFFFAOYSA-N

• N-Fmoc-N-cyclopentylglycine is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.